![molecular formula C6H9ClF2N2O B6246447 3-(difluoromethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole hydrochloride CAS No. 2649057-41-8](/img/no-structure.png)
3-(difluoromethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole hydrochloride
Overview
Description
3-(Difluoromethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole hydrochloride (DFMOH) is a heterocyclic compound that has been studied extensively due to its potential applications in medicinal chemistry and biochemistry. DFMOH is an organofluorine compound that can be synthesized in the laboratory using a variety of chemical reactions. In addition to its use in medicinal chemistry, DFMOH has also been used in scientific research to study the mechanism of action of certain compounds and to investigate the biochemical and physiological effects of DFMOH.
Scientific Research Applications
3-(difluoromethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole hydrochloride has been used in scientific research to study the mechanism of action of certain compounds and to investigate the biochemical and physiological effects of this compound. For example, this compound has been used to study the mechanism of action of certain antifungal agents and to investigate the effects of this compound on the growth and development of certain plant species. In addition, this compound has been used to study the effects of this compound on certain biochemical and physiological processes, such as the regulation of gene expression and the metabolism of certain nutrients.
Mechanism of Action
The mechanism of action of 3-(difluoromethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole hydrochloride is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in the metabolism of certain nutrients. In particular, this compound is thought to inhibit the enzyme acyl coenzyme A synthetase, which is involved in the metabolism of fatty acids and other lipids. In addition, this compound is thought to inhibit the enzyme acetyl-CoA carboxylase, which is involved in the metabolism of fatty acids and other lipids.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of certain bacteria and fungi, as well as to inhibit the growth of certain plant species. In addition, this compound has been shown to inhibit the expression of certain genes involved in the regulation of metabolism and cellular growth. Furthermore, this compound has been shown to inhibit the metabolism of certain nutrients, such as fatty acids and other lipids.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(difluoromethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole hydrochloride in laboratory experiments is its low cost and easy availability. In addition, this compound is relatively stable and can be stored for extended periods of time without significant degradation. On the other hand, this compound is not very soluble in water, which can make it difficult to use in certain types of experiments. Furthermore, this compound has a relatively low solubility in organic solvents, which can also limit its use in certain types of experiments.
Future Directions
The potential applications of 3-(difluoromethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole hydrochloride in medicinal chemistry and biochemistry are vast and there are many future directions for further research. For example, further research is needed to investigate the mechanism of action of this compound and to develop new methods for the synthesis of this compound. In addition, further research is needed to investigate the biochemical and physiological effects of this compound, as well as to develop new methods for the delivery of this compound to target tissues. Finally, further research is needed to investigate the potential applications of this compound in drug design and development.
Synthesis Methods
3-(difluoromethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole hydrochloride can be synthesized in the laboratory using several different methods. The most common method is a five-step synthesis starting from 2-chloro-5-fluorobenzaldehyde. In the first step, the aldehyde is reacted with ethyl cyanoacetate in the presence of sodium ethoxide to form the corresponding cyanohydrin. In the second step, the cyanohydrin is hydrolyzed with hydrochloric acid to form 2-chloro-5-fluorobenzyl cyanide. In the third step, the cyanide is reacted with 2-methyl-3-nitropyrrole in the presence of sodium ethoxide to form 3-(difluoromethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole. In the fourth step, the pyrrolo[3,4-d][1,2]oxazole is reacted with hydrochloric acid to form the hydrochloride salt of this compound. Finally, the hydrochloride salt is recrystallized from aqueous ethanol to yield the desired product.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(difluoromethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole hydrochloride involves the reaction of 2,3-difluoroaniline with ethyl glyoxylate to form 3-(difluoromethyl)oxindole. This intermediate is then reacted with hydroxylamine hydrochloride to form 3-(difluoromethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole, which is subsequently converted to the hydrochloride salt form.", "Starting Materials": [ "2,3-difluoroaniline", "ethyl glyoxylate", "hydroxylamine hydrochloride" ], "Reaction": [ "Step 1: 2,3-difluoroaniline is reacted with ethyl glyoxylate in the presence of a base such as potassium carbonate to form 3-(difluoromethyl)oxindole.", "Step 2: The intermediate 3-(difluoromethyl)oxindole is then reacted with hydroxylamine hydrochloride in the presence of a base such as sodium acetate to form 3-(difluoromethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole.", "Step 3: The final product is obtained by converting 3-(difluoromethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole to its hydrochloride salt form using hydrochloric acid." ] } | |
| 2649057-41-8 | |
Molecular Formula |
C6H9ClF2N2O |
Molecular Weight |
198.6 |
Purity |
95 |
Origin of Product |
United States |
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